Cas no 894007-96-6 (N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894007-96-6
• MF: C₁₇H₁₅BrN₄OS₂
• MW: 435.361199617386
• CID: 5512282
• Update Time: 2025-11-03

N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H15BrN4OS2/c1-10-17(25-11(2)19-10)14-7-8-16(22-21-14)24-9-15(23)20-13-5-3-12(18)4-6-13/h3-8H,9H2,1-2H3,(H,20,23)
• InChI Key： RQROEXNZHCGOKL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Additional information on N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 894007-96-6)

In recent years, the compound N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 894007-96-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that 894007-96-6 exhibits high affinity for certain kinase enzymes, which play critical roles in cell signaling pathways. This binding activity suggests potential applications in the treatment of cancers and inflammatory diseases. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the thiazole and pyridazine rings influence the compound's bioactivity.

In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. Another study, featured in Bioorganic & Medicinal Chemistry Letters, reported significant anti-inflammatory activity in murine models of rheumatoid arthritis. These findings underscore the versatility of 894007-96-6 as a lead compound for further drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical optimization. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, offer potential solutions to these challenges. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 894007-96-6-based therapeutics.

Looking ahead, the future research directions for this compound are likely to focus on combination therapies and personalized medicine approaches. With the growing understanding of its molecular targets, researchers are exploring synergistic effects with existing drugs to enhance therapeutic outcomes. Additionally, biomarker studies are underway to identify patient populations that may benefit most from treatments involving 894007-96-6. These efforts align with the broader trend toward precision medicine in the chemical biology and pharmaceutical industries.

In conclusion, N-(4-bromophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities and structural novelty continue to inspire innovative research across multiple therapeutic areas. As the scientific community gains deeper insights into its properties and mechanisms, this compound is poised to make significant contributions to the development of next-generation pharmaceuticals.